N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea

• IUPAC Name: 1-cyclopentyl-3-(pyridin-4-ylmethyl)thiourea
• InChI: InChI=1S/C12H17N3S/c16-12(15-11-3-1-2-4-11)14-9-10-5-7-13-8-6-10/h5-8,11H,1-4,9H2,(H2,14,15,16)
• InChI Key: NMZQVAOLHGFELG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=S)NCC2=CC=NC=C2
• Molecular Formula: C12H17N3S
• Molecular Weight: 235.35 g/mol

Description

N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea (CPTU) is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. It is a member of the thiourea family of compounds, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea is not fully understood. However, it has been proposed that N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea exerts its biological effects by modulating various signaling pathways, including the PI3K/Akt, MAPK, and NF-κB pathways. N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea has been shown to inhibit the activation of these pathways, which are involved in cell proliferation, survival, and inflammation.
Biochemical and Physiological Effects:
N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea has been shown to possess various biochemical and physiological effects. It has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. In addition, N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea is its high purity and stability, which makes it suitable for use in various lab experiments. N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea is its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea. One potential direction is to further investigate its anti-cancer activity and its potential use as a chemotherapeutic agent. Another potential direction is to investigate its anti-diabetic activity and its potential use as a treatment for diabetes. In addition, further studies are needed to elucidate the exact mechanism of action of N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea and to identify its molecular targets.

Synthesis Methods

N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea can be synthesized by reacting cyclopentylamine with 4-pyridinecarboxaldehyde and thiourea in the presence of a catalyst. The reaction proceeds under mild conditions and yields N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea as a white crystalline solid. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. It has been shown to possess anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea has also been shown to possess anti-diabetic activity by improving glucose tolerance and insulin sensitivity in animal models of diabetes. In addition, N-cyclopentyl-N'-(4-pyridinylmethyl)thiourea has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.